1-(Methylsulfonyl)-4-[2-(trifluoromethyl)benzyl]piperazine

• Molecular Formula: C13H17F3N2O2S
• Molecular Weight: 322.35 g/mol
• IUPAC Name: 1-methylsulfonyl-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C13H17F3N2O2S/c1-21(19,20)18-8-6-17(7-9-18)10-11-4-2-3-5-12(11)13(14,15)16/h2-5H,6-10H2,1H3
• InChI Key: XLFFPYZXEHNQMD-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCN(CC1)CC2=CC=CC=C2C(F)(F)F

Description

1-(Methylsulfonyl)-4-[2-(trifluoromethyl)benzyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TFP or TFPBZP and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

1-(Methylsulfonyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been extensively studied for its potential applications in various fields. It has been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and as a precursor for the synthesis of other compounds. TFP has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, TFP has been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 1-(Methylsulfonyl)-4-[2-(trifluoromethyl)benzyl]piperazine is not fully understood. However, studies have suggested that TFP may act as a modulator of various receptors and enzymes in the body. TFP has been shown to bind to the serotonin 5-HT2A receptor and the dopamine D2 receptor, which are involved in the regulation of mood and behavior. TFP has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition of AChE activity may lead to an increase in acetylcholine levels in the brain, which may have beneficial effects on cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 1-(Methylsulfonyl)-4-[2-(trifluoromethyl)benzyl]piperazine has various biochemical and physiological effects. TFP has been shown to have antioxidant properties, which may protect against oxidative stress-induced damage. TFP has also been shown to have anti-inflammatory properties, which may reduce inflammation in the body. Additionally, TFP has been shown to have neuroprotective properties, which may protect against neuronal damage and degeneration.

Advantages and Limitations for Lab Experiments

1-(Methylsulfonyl)-4-[2-(trifluoromethyl)benzyl]piperazine has several advantages for lab experiments. TFP is a relatively stable compound that can be easily synthesized and purified. TFP can also be easily modified to produce other compounds with different properties. However, one limitation of TFP is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

For research on TFP include the development of TFP-based fluorescent probes and compounds for the treatment of various diseases, as well as further studies to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 1-(Methylsulfonyl)-4-[2-(trifluoromethyl)benzyl]piperazine involves the reaction of 2-(trifluoromethyl)benzylamine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is then purified by column chromatography or recrystallization.